N-benzyl-3-methyl-2-nitrobenzamide

• IUPAC Name: N-benzyl-3-methyl-2-nitrobenzamide
• InChI: InChI=1S/C15H14N2O3/c1-11-6-5-9-13(14(11)17(19)20)15(18)16-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: PPOXEXGLOOZKTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NCC2=CC=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

N-benzyl-3-methyl-2-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a yellow crystalline solid with a molecular formula of C15H14N2O3 and a molecular weight of 274.28 g/mol. This compound is also known as BZNB and is synthesized through a multi-step process involving the reaction of 3-methyl-2-nitrobenzoic acid with benzylamine.

Scientific Research Applications

Antimycobacterial Activity

A significant application of nitrobenzamide derivatives, including compounds related to N-benzyl-3-methyl-2-nitrobenzamide, is their antimycobacterial activity. In a study by Wang et al. (2019), novel nitrobenzamide derivatives displayed considerable in vitro antitubercular activity. This finding suggests potential applications in developing treatments against tuberculosis (Wang et al., 2019).

Synthesis of Isoquinolin-1-ones

In the field of organic chemistry, nitrobenzamide derivatives are used in the synthesis of complex molecules. Dhami et al. (2009) demonstrated the synthesis of 4-methyl- and 4-benzyl-5-aminoisoquinolin-1-ones, close analogues of water-soluble PARP-1 inhibitors, using Pd-catalyzed cyclizations of N-(2-alkenyl)-2-iodo-3-nitrobenzamides (Dhami et al., 2009).

Synthesis of Diarylquinazolinones

Another application in synthesis is reported by Wang et al. (2013), who described an iron-catalyzed one-pot formation of 2,3-diarylquinazolinones from 2-nitro-N-arylbenzamides and alcohols. This method presents a novel approach in the synthesis of quinazolinones, which are important in medicinal chemistry (Wang et al., 2013).

Mechanistic Studies in Hydrolysis

Nitrobenzamides, including derivatives similar to N-benzyl-3-methyl-2-nitrobenzamide, have been studied for their hydrolysis mechanisms. Challis et al. (1990) reported on the kinetics and mechanism of hydrolysis of N-methyl-N-nitroamides, contributing to the understanding of reaction mechanisms in organic chemistry (Challis et al., 1990).

Metal Ion-Promoted Reactions

Raycroft et al. (2014) explored the metal ion-promoted alcoholysis of nitrobenzamides, including derivatives related to N-benzyl-3-methyl-2-nitrobenzamide. This study contributes to the understanding of metal-catalyzed reactions in organic synthesis (Raycroft et al., 2014).